3,5-dichloro-2-methoxy-N-(4-methoxyphenyl)benzamide

• IUPAC Name: 3,5-dichloro-2-methoxy-N-(4-methoxyphenyl)benzamide
• InChI: InChI=1S/C15H13Cl2NO3/c1-20-11-5-3-10(4-6-11)18-15(19)12-7-9(16)8-13(17)14(12)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key: TYFIAIUNURWZEU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C2=C(C(=CC(=C2)Cl)Cl)OC
• Molecular Formula: C15H13Cl2NO3
• Molecular Weight: 326.2 g/mol

Description

Synthesis Analysis

The synthesis of benzamide derivatives involves multiple steps, including condensation, cyclization, and functional group transformations. For instance, a related compound, 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide, was synthesized and analyzed both experimentally and theoretically using X-ray diffraction, IR spectroscopy, and DFT calculations, highlighting the detailed synthetic routes and structural elucidation methods applicable to similar benzamide compounds (Demir et al., 2015).

Molecular Structure Analysis

The molecular structure of benzamides can be determined using X-ray crystallography and spectroscopic methods. For example, the structure of 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide was characterized, revealing its crystallization in a triclinic system and the molecular geometry obtained from X-ray studies being in agreement with calculated values using density functional theory (DFT) (Demir et al., 2015). Such analyses are crucial for understanding the three-dimensional conformation and electronic structure of the compound.

Chemical Reactions and Properties

Benzamides undergo various chemical reactions, including nucleophilic substitution and hydrolysis, influenced by their functional groups. The electronic properties such as HOMO and LUMO energies, molecular electrostatic potential (MEP), and chemical reactivity indices can be calculated to predict the reactivity of benzamide compounds (Demir et al., 2015).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline form are essential for the practical application of benzamides. For instance, the crystalline forms of similar compounds have been studied to understand their stability, solubility, and suitability for pharmaceutical formulations (Yanagi et al., 2000).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, and reactivity towards other chemical agents, are defined by the functional groups present in the benzamide structure. Theoretical studies, such as DFT calculations, provide insights into the electronic distribution, molecular orbitals, and potential chemical behavior under different conditions (Demir et al., 2015).